Cas no 2138545-87-4 (1-[3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.2.1]octan-8-yl]methanamine)

• Product Name: 1-[3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.2.1]octan-8-yl]methanamine
• CAS No: 2138545-87-4
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 6507313
• PubChem ID: 165501121
• Update Time: 2025-07-23

1-[3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.2.1]octan-8-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2138545-87-4
• EN300-1167754
• 1-[3-(4-nitrobenzenesulfonyl)-3-azabicyclo[3.2.1]octan-8-yl]methanamine
• 1-[3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.2.1]octan-8-yl]methanamine

• Inchi： 1S/C14H19N3O4S/c15-7-14-10-1-2-11(14)9-16(8-10)22(20,21)13-5-3-12(4-6-13)17(18)19/h3-6,10-11,14H,1-2,7-9,15H2
• InChI Key： KNMQJZXHLUUKKL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CC2CCC(C1)C2CN)(=O)=O

Computed Properties

• Exact Mass: 325.10962727g/mol
• Monoisotopic Mass: 325.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 118Ų

Additional information on 1-[3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.2.1]octan-8-yl]methanamine

Professional Introduction to Compound with CAS No. 2138545-87-4 and Product Name: 1-[3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.2.1]octan-8-yl]methanamine

The compound with the CAS number 2138545-87-4 and the product name 1-[3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.2.1]octan-8-yl]methanamine represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The unique structural features of this compound, particularly its azabicyclo[3.2.1]octane core, contribute to its distinct pharmacological properties, which have been the focus of numerous studies aimed at understanding its potential therapeutic applications.

The azabicyclo[3.2.1]octane scaffold is a privileged structure in medicinal chemistry due to its ability to interact with biological targets in a highly specific manner. This bicyclic amine derivative has been extensively studied for its role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurotransmitter signaling. The presence of a 4-nitrobenzenesulfonyl group in the molecule further enhances its pharmacological profile by introducing additional functional moieties that can influence receptor binding and metabolic stability.

Recent research has highlighted the importance of this compound in the development of novel therapeutic agents. Studies have demonstrated that derivatives of 1-[3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.2.1]octan-8-yl]methanamine exhibit significant activity against a range of biological targets, including enzymes and receptors implicated in chronic diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. The nitro group in the aromatic ring is particularly noteworthy, as it can participate in hydrogen bonding interactions and influence electronic properties, thereby modulating binding affinity and selectivity.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The construction of the azabicyclo[3.2.1]octane ring system is a critical step, requiring precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed reactions and stereocontrolled methodologies have been employed to achieve this goal. The introduction of the 4-nitrobenzenesulfonyl group further complicates the synthetic route but is essential for achieving the desired pharmacological properties.

In terms of biological activity, preliminary studies have shown that 1-[3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.2.1]octan-8-yl]methanamine exhibits potent inhibitory effects on certain enzymes involved in disease pathogenesis. For instance, it has been found to inhibit the activity of cyclooxygenase (COX), an enzyme crucial in the production of prostaglandins that mediate inflammation and pain responses. Additionally, its interaction with other targets such as serine proteases has been explored, suggesting potential applications in treating conditions like cancer and inflammatory diseases.

The compound's unique structural features also make it an attractive scaffold for drug design and discovery. By modifying various substituents attached to the azabicyclo[3.2.1]octane core or the 4-nitrobenzenesulfonyl group, researchers can fine-tune its pharmacological properties to optimize efficacy and minimize side effects. This flexibility underscores the compound's significance as a building block for developing novel therapeutics.

Computational modeling and molecular dynamics simulations have played a crucial role in understanding how this compound interacts with biological targets at the molecular level. These studies have provided insights into binding mechanisms and have helped predict potential drug-like properties such as solubility, permeability, and metabolic stability. Such information is invaluable for guiding further optimization efforts aimed at improving therapeutic potential.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and computational scientists. The case of 1-[3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.2.1]octan-8-yl]methanamine exemplifies how integrating knowledge from multiple disciplines can lead to innovative solutions for complex medical challenges. By leveraging cutting-edge technologies and methodologies, researchers continue to uncover new possibilities for harnessing this compound's potential.

Future research directions may include exploring synthetic alternatives that improve scalability and sustainability while maintaining or enhancing biological activity. Additionally, investigating the compound's behavior in vivo will be crucial for assessing its therapeutic potential in animal models before moving on to human clinical trials.

In conclusion,1-[3-(4-Nitrobenzenesulfonyl)-3-azabicyclo[3.2.1]octan-8-yl]methanamine (CAS No.: 2138545-87-4) represents a compelling example of how structural innovation can lead to novel therapeutics with significant medical implications.